molecular formula C11H8ClN5 B8516212 6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine

6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine

Cat. No.: B8516212
M. Wt: 245.67 g/mol
InChI Key: FZCUGJIFFQMTON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C11H8ClN5 and its molecular weight is 245.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8ClN5

Molecular Weight

245.67 g/mol

IUPAC Name

6-chloro-4-(5H-pyrrolo[2,3-b]pyrazin-7-yl)pyridin-2-amine

InChI

InChI=1S/C11H8ClN5/c12-8-3-6(4-9(13)17-8)7-5-16-11-10(7)14-1-2-15-11/h1-5H,(H2,13,17)(H,15,16)

InChI Key

FZCUGJIFFQMTON-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C(=N1)C(=CN2)C3=CC(=NC(=C3)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of EXAMPLE 17A (0.130 g, 0.265 mmol) and concentrated hydrochloric acid (0.15 mL) in ethanol (6 mL) was heated at 95° C. for 24 h. The mixture was concentrated and the residue treated with saturated aqueous sodium bicarbonate, sonicated, filtered, and washed with water. The intermediate was suspended in dioxane (3.5 mL), treated with 20% sodium hydroxide (0.3 mL) and heated at 50° C. for 2 h. After concentration, the residue was treated with 6 mL of water. The solid was filtered, washed with water, and purified by reversed-phase HPLC (Zorbax RX-C18 column (250×21.2 mm, 7 μm particle size) using a gradient of 10% to 100% acetonitrile: 0.1% aqueous trifluoroacetic acid over 40 min at a flow rate of 15 mL/minute). The filtrate was also separately purified by HPLC to obtain a combined 46.5 mg (49%) of the title compound as the trifluoroacetate salt. 1H NMR (500 MHz, DMSO-d6) 7.28 (s, 1H), 7.47 (s, 1H), 8.34 (d, J=2.4 Hz, 1H), 8.52 (d, J=2.8 Hz, 1H), 8.58 (d, J=3.1 Hz, 1H), 12.55 (s, 1H). MS (ESI) m/z 246.3 (M+H)+.
Name
mixture
Quantity
0.13 g
Type
reactant
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Yield
49%

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